Cas no 874908-43-7 (3-Cyclohexyl-1H-pyrazole-4-carbaldehyde)

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde structure
874908-43-7 structure
Product Name:3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
CAS No:874908-43-7
MF:C10H14N2O
MW:178.230962276459
MDL:MFCD08059873
CID:1072074
PubChem ID:12140388
Update Time:2025-05-26

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
    • 5-cyclohexyl-1H-pyrazole-4-carbaldehyde
    • 3-cyclohexylpyrazole-4-carbaldehyde
    • 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • 874908-43-7
    • AKOS009988708
    • FT-0684008
    • SCHEMBL3208552
    • CS-0359835
    • MFCD08059873
    • LS-04987
    • DTXSID00478381
    • ALBB-016023
    • CHEMBRDG-BB 4012168
    • 1H-Pyrazole-4-carboxaldehyde, 3-cyclohexyl-
    • MDL: MFCD08059873
    • Inchi: 1S/C10H14N2O/c13-7-9-6-11-12-10(9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,12)
    • InChI Key: BXRULOQODMZHFW-UHFFFAOYSA-N
    • SMILES: O=CC1C=NNC=1C1CCCCC1

Computed Properties

  • Exact Mass: 178.11100
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.158
  • Boiling Point: 355.8°C at 760 mmHg
  • Flash Point: 172.9°C
  • Refractive Index: 1.582
  • PSA: 45.75000
  • LogP: 2.26990

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde Security Information

  • HazardClass:IRRITANT

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049002983-1g
3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7 95%
1g
$473.69 2023-08-31
TRC
C993913-10mg
3-cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7
10mg
$ 50.00 2022-06-06
TRC
C993913-50mg
3-cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7
50mg
$ 115.00 2022-06-06
TRC
C993913-100mg
3-cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7
100mg
$ 185.00 2022-06-06
Chemenu
CM281541-1g
3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7 95%
1g
$439 2021-08-18
abcr
AB216951-500 mg
3-Cyclohexyl-1H-pyrazole-4-carbaldehyde; 95%
874908-43-7
500MG
€373.00 2023-02-05
abcr
AB216951-1 g
3-Cyclohexyl-1H-pyrazole-4-carbaldehyde; 95%
874908-43-7
1g
€489.50 2023-02-05
Chemenu
CM281541-1g
3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7 95%
1g
$462 2023-02-01
Matrix Scientific
065317-500mg
3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7
500mg
$394.00 2023-09-10
eNovation Chemicals LLC
Y1240411-1g
3-cyclohexyl-1H-pyrazole-4-carbaldehyde
874908-43-7 95%
1g
$520 2023-09-04

Additional information on 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde (CAS No. 874908-43-7) and Its Emerging Applications in Chemical Biology

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde (CAS No. 874908-43-7) is a heterocyclic aldehyde featuring a cyclohexyl substituent and a pyrazole core, which has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound represents a promising scaffold for the development of novel pharmaceuticals, agrochemicals, and specialty chemicals. Its unique chemical properties, including reactivity at the aldehyde group and the influence of the cyclohexyl moiety on electronic and steric distributions, make it a valuable intermediate in synthetic chemistry.

The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities such as antiviral, antibacterial, anti-inflammatory, and anticancer properties. The introduction of a cyclohexyl group at the 3-position of the pyrazole ring introduces steric hindrance and modulates electronic effects, which can significantly influence the compound's interaction with biological targets. This modification has been strategically employed to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The aldehyde functionality in 3-cyclohexyl-1H-pyrazole-4-carbaldehyde provides a reactive handle for covalent bond formation with nucleophilic residues on protein targets, making it an attractive candidate for designing PPI modulators. Several studies have demonstrated the utility of aldehyde-containing pyrazole derivatives in disrupting aberrant protein-protein interactions, thereby offering novel therapeutic strategies.

Moreover, the 3-cyclohexyl substituent contributes to improved solubility and metabolic stability, which are critical factors for drug candidates. This feature has been exploited in the design of prodrugs and bioavailability-enhancing formulations. The compound's ability to undergo further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, further expands its synthetic utility. These reactions allow for the introduction of diverse aryl or heteroaryl groups at the 3-position of the pyrazole ring, enabling the generation of libraries of structurally diverse compounds for high-throughput screening.

Recent advances in computational chemistry have also facilitated the rational design of 3-cyclohexyl-1H-pyrazole-4-carbaldehyde derivatives by predicting their binding modes to biological targets. Molecular docking studies have revealed that modifications at the cyclohexyl ring can fine-tune interactions with specific residues in protein binding pockets. For instance, electron-withdrawing groups introduced at the 5-position of the cyclohexyl ring have been shown to enhance binding affinity to certain kinase domains. Such insights have guided the synthesis of optimized analogs with improved pharmacokinetic profiles.

The compound's potential extends beyond pharmaceutical applications; it has also been explored as a key intermediate in materials science. Pyrazole derivatives exhibit interesting electronic properties due to their aromaticity and conjugation pathways. The presence of an aldehyde group allows for polymerization or conjugation with other functional units, leading to novel polymers with tailored properties such as luminescence or catalytic activity. This interdisciplinary approach underscores the versatility of 3-cyclohexyl-1H-pyrazole-4-carbaldehyde as a building block for innovative materials.

In conclusion, 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde (CAS No. 874908-43-7) represents a structurally intriguing compound with broad applications in chemical biology and materials science. Its unique combination of reactivity, steric modulation by the cyclohexyl group, and compatibility with various synthetic transformations makes it a valuable tool for drug discovery and material innovation. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing scientific and industrial applications.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD